Cas no 1261905-38-7 (5-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid)

• Product Name: 5-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid
• CAS No: 1261905-38-7
• MF: C₁₃H₈F₂O₃
• MW: 250.197630882263
• MDL: MFCD18319736
• CID: 2762538
• PubChem ID: 53225654
• Update Time: 2025-06-29

5-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70689386
• 1261905-38-7
• MFCD18319736
• 3',4-Difluoro-5'-hydroxy[1,1'-biphenyl]-2-carboxylic acid
• 5-FLUORO-2-(3-FLUORO-5-HYDROXYPHENYL)BENZOIC ACID
• 5-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95%
• 5-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid

• MDL： MFCD18319736
• Inchi： 1S/C13H8F2O3/c14-8-1-2-11(12(6-8)13(17)18)7-3-9(15)5-10(16)4-7/h1-6,16H,(H,17,18)
• InChI Key： HZWYXHRPURGACL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)C1C=C(C=C(C=1)O)F

Computed Properties

• Exact Mass: 250.04415044Da
• Monoisotopic Mass: 250.04415044Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid

5-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic Acid: A Comprehensive Overview

The compound 5-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic Acid (CAS No. 1261905-38-7) is a fascinating molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound has garnered attention due to its unique structural features and promising biological activities, which have been extensively explored in recent studies.

5-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic Acid is characterized by its aromatic backbone, which includes a benzoic acid moiety substituted with fluorine atoms and a hydroxyl group. The presence of fluorine atoms at specific positions on the aromatic ring imparts unique electronic properties, making this compound highly reactive and bioactive. Recent research has highlighted its potential as a lead compound in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

One of the most notable aspects of 5-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic Acid is its ability to modulate cellular signaling pathways. Studies have demonstrated that this compound can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX), making it a promising candidate for anti-inflammatory drug development. Furthermore, its ability to induce apoptosis in cancer cells has been extensively studied, suggesting its potential as an anticancer agent.

The synthesis of 5-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic Acid involves a series of well-defined organic reactions, including Friedel-Crafts acylation and subsequent fluorination steps. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield, facilitating its use in large-scale research and development.

In terms of applications, 5-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic Acid has shown potential in agrochemicals as well. Its ability to inhibit plant pathogens has been explored in recent studies, making it a candidate for developing eco-friendly pesticides and fungicides. Additionally, its role in material sciences is being investigated for its potential use in the development of advanced materials with tailored electronic properties.

Recent studies have also focused on the pharmacokinetic properties of 5-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic Acid, particularly its absorption, distribution, metabolism, and excretion (ADME) profile. These studies are crucial for determining its suitability as a drug candidate and optimizing its bioavailability.

In conclusion, 5-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic Acid (CAS No. 1261905